Cas no 1804185-75-8 (4-(3-Chloropropanoyl)-3-formylmandelic acid)
4-(3-Chloropropanoyl)-3-formylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Chloropropanoyl)-3-formylmandelic acid
-
- Inchi: 1S/C12H11ClO5/c13-4-3-10(15)9-2-1-7(5-8(9)6-14)11(16)12(17)18/h1-2,5-6,11,16H,3-4H2,(H,17,18)
- InChI Key: PVUKCDXGICHWJZ-UHFFFAOYSA-N
- SMILES: ClCCC(C1C=CC(C(C(=O)O)O)=CC=1C=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 330
- XLogP3: 0.5
- Topological Polar Surface Area: 91.7
4-(3-Chloropropanoyl)-3-formylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026073-250mg |
4-(3-Chloropropanoyl)-3-formylmandelic acid |
1804185-75-8 | 97% | 250mg |
489.60 USD | 2021-06-18 | |
| Alichem | A015026073-500mg |
4-(3-Chloropropanoyl)-3-formylmandelic acid |
1804185-75-8 | 97% | 500mg |
782.40 USD | 2021-06-18 | |
| Alichem | A015026073-1g |
4-(3-Chloropropanoyl)-3-formylmandelic acid |
1804185-75-8 | 97% | 1g |
1,504.90 USD | 2021-06-18 |
4-(3-Chloropropanoyl)-3-formylmandelic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 4-(3-Chloropropanoyl)-3-formylmandelic acid
Comprehensive Analysis of 4-(3-Chloropropanoyl)-3-formylmandelic acid (CAS No. 1804185-75-8): Properties, Applications, and Research Insights
4-(3-Chloropropanoyl)-3-formylmandelic acid (CAS No. 1804185-75-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This mandelic acid derivative combines a chloropropanoyl moiety with a formyl group, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing enzyme inhibitors and chiral auxiliaries.
The compound's molecular structure (C12H11ClO5) features reactive sites ideal for cross-coupling reactions, a topic frequently searched in AI-driven chemistry platforms. Recent studies highlight its utility in asymmetric synthesis, aligning with the growing demand for green chemistry solutions. Its dual functional groups enable selective modifications, addressing the industry's need for atom-efficient methodologies—a trending topic in sustainable pharmaceutical manufacturing.
Analytical techniques like HPLC and NMR spectroscopy confirm the high purity (>98%) of commercially available samples, a critical factor for researchers investigating structure-activity relationships. The compound's crystallographic data has been extensively studied, with its hydrogen bonding patterns offering insights for cocrystal engineering—an emerging field in drug formulation optimization.
In medicinal chemistry, this derivative shows promise for designing targeted therapeutics, particularly in metabolic disorder research. Its chiral center makes it valuable for developing stereoselective catalysts, a subject with increasing Google Scholar citations. The formyl group allows further derivatization via reductive amination, a process widely discussed in combinatorial chemistry forums.
From a commercial perspective, the compound's stability under ambient conditions facilitates storage and transportation, reducing logistical challenges noted in supply chain discussions. Manufacturers emphasize its compatibility with continuous flow chemistry systems, addressing the pharmaceutical industry's shift toward process intensification strategies.
Ongoing research explores its potential in bioconjugation applications, particularly for developing antibody-drug conjugates (ADCs). The chloropropanoyl segment enables linker formation, a key requirement in cancer therapeutics development—a consistently high-ranking search term in biopharmaceutical databases.
Quality control protocols for 4-(3-Chloropropanoyl)-3-formylmandelic acid typically involve mass spectrometry validation, ensuring compliance with ICH guidelines. Recent publications discuss its role in peptide modification, coinciding with rising interest in therapeutic peptides—a market projected to grow significantly in coming years.
Environmental impact assessments confirm the compound's biodegradability under controlled conditions, aligning with EPA standards for laboratory chemicals. This characteristic makes it preferable over persistent alternatives in academic research settings, where waste management concerns are increasingly prioritized.
Future directions include exploring its photophysical properties for sensor development and investigating its metal-chelating capabilities—topics generating buzz in materials science communities. The compound's multi-functional design positions it as a valuable tool for addressing contemporary challenges in precision medicine and personalized therapeutics.
1804185-75-8 (4-(3-Chloropropanoyl)-3-formylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)